Ethacrynic Acid L-Cysteine Adduct
Ethacrynic Acid L-Cysteine Adduct
Brand Name:
Vulcanchem
CAS No.:
51246-37-8
VCID:
VC0122359
InChI:
InChI=1S/C16H19Cl2NO6S/c1-2-8(6-26-7-10(19)16(23)24)15(22)9-3-4-11(14(18)13(9)17)25-5-12(20)21/h3-4,8,10H,2,5-7,19H2,1H3,(H,20,21)(H,23,24)/t8?,10-/m0/s1
SMILES:
CCC(CSCC(C(=O)O)N)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Molecular Formula:
C16H19Cl2NO6S
Molecular Weight:
424.289
Ethacrynic Acid L-Cysteine Adduct
CAS No.: 51246-37-8
Reference Standards
VCID: VC0122359
Molecular Formula: C16H19Cl2NO6S
Molecular Weight: 424.289
| CAS No. | 51246-37-8 |
|---|---|
| Product Name | Ethacrynic Acid L-Cysteine Adduct |
| Molecular Formula | C16H19Cl2NO6S |
| Molecular Weight | 424.289 |
| IUPAC Name | (2R)-2-amino-3-[2-[4-(carboxymethoxy)-2,3-dichlorobenzoyl]butylsulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C16H19Cl2NO6S/c1-2-8(6-26-7-10(19)16(23)24)15(22)9-3-4-11(14(18)13(9)17)25-5-12(20)21/h3-4,8,10H,2,5-7,19H2,1H3,(H,20,21)(H,23,24)/t8?,10-/m0/s1 |
| Standard InChIKey | MBVLLFXKDHUWAH-HTLJXXAVSA-N |
| SMILES | CCC(CSCC(C(=O)O)N)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl |
| Synonyms | S-[2-[4-(Carboxymethoxy)-2,3-dichlorobenzoyl]butyl]-L-cysteine, _x000B_Cysteine-ethacrynic Acid; Cysteine-ethacrynic Acid Adduct; Ethacrynic Acid-cysteine Complex; |
| PubChem Compound | 71316436 |
| Last Modified | Nov 11 2021 |
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